Cas no 199984-57-1 (1,3-PROPANEDIOL, 2-METHYL-2-(2-PYRIDINYL)-)

1,3-PROPANEDIOL, 2-METHYL-2-(2-PYRIDINYL)- structure
199984-57-1 structure
Product Name:1,3-PROPANEDIOL, 2-METHYL-2-(2-PYRIDINYL)-
CAS No:199984-57-1
MF:C9H13NO2
MW:167.205022573471
CID:3191481
PubChem ID:15392786
Update Time:2025-04-21

1,3-PROPANEDIOL, 2-METHYL-2-(2-PYRIDINYL)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-PROPANEDIOL, 2-METHYL-2-(2-PYRIDINYL)-
    • 199984-57-1
    • 2-Methyl-2-(2-pyridyl)propane-1,3-diol
    • 2-Methyl-2-(2-pyridinyl)-1,3-propanediol
    • DB-409809
    • SY297829
    • SCHEMBL21989904
    • Inchi: 1S/C9H13NO2/c1-9(6-11,7-12)8-4-2-3-5-10-8/h2-5,11-12H,6-7H2,1H3
    • InChI Key: OADZMIPOVZPKND-UHFFFAOYSA-N
    • SMILES: C(O)C(C)(C1=NC=CC=C1)CO

Computed Properties

  • Exact Mass: 167.094628657Da
  • Monoisotopic Mass: 167.094628657Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 53.4Ų
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